Cas no 139157-45-2 (1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-
• CAS No: 139157-45-2
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• CID: 1262743
• Update Time: 2024-08-04

1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-phenyl-1-(phenylmethyl)-

• Inchi： 1S/C17H13ClN2O/c18-17-15(12-21)16(14-9-5-2-6-10-14)19-20(17)11-13-7-3-1-4-8-13/h1-10,12H,11H2
• InChI Key： GWINYVNEIVCTHP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(Cl)=C(C=O)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 296.07179

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 484.5±45.0 °C(Predicted)
• PSA: 34.89
• pka: -1.84±0.10(Predicted)